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Compound of Interest

Compound Name: Caviunin

Cat. No.: B1231089

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Caviunin, an isoflavonoid primarily isolated from plants of the Dalbergia genus, has garnered

significant scientific interest due to its potential therapeutic properties. As a member of the

flavonoid family, Caviunin exhibits a range of biological activities, including anti-inflammatory,

antioxidant, and osteogenic effects. This document provides detailed application notes and

protocols for researchers engaged in the study of Caviunin, with a focus on its analytical

standards, experimental methodologies, and putative signaling pathways.

Physicochemical Properties and Analytical
Standards
A comprehensive understanding of the physicochemical properties of Caviunin is fundamental

for its accurate identification, quantification, and use as an analytical standard.
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Property Value Reference

Molecular Formula C₁₉H₁₈O₈ [1]

Molecular Weight 374.3 g/mol [1]

IUPAC Name

5,7-dihydroxy-6-methoxy-3-

(2,4,5-

trimethoxyphenyl)chromen-4-

one

[1]

CAS Number 4935-92-6 [1]

Appearance Pale yellow crystalline solid

Solubility

Soluble in methanol, ethanol,

DMSO, and other polar organic

solvents.

Standard Preparation: For use as an analytical standard, Caviunin should be of high purity

(≥98%), as determined by High-Performance Liquid Chromatography (HPLC). Stock solutions

are typically prepared in methanol or DMSO at a concentration of 1-10 mg/mL and stored at

-20°C. Working solutions should be freshly prepared by diluting the stock solution in the

appropriate solvent for the specific application.

Experimental Protocols
Extraction and Isolation of Caviunin from Dalbergia
sissoo
This protocol outlines a general procedure for the extraction and chromatographic purification

of Caviunin from the leaves of Dalbergia sissoo.[2]

Materials:

Dried and powdered leaves of Dalbergia sissoo

Methanol (analytical grade)

Silica gel (60-120 mesh) for column chromatography
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Solvents for chromatography: n-hexane, ethyl acetate, methanol

Rotary evaporator

Chromatography column

Thin Layer Chromatography (TLC) plates (silica gel G)

Procedure:

Extraction:

Macerate 100 g of dried, powdered Dalbergia sissoo leaves in 500 mL of methanol for 72

hours at room temperature with occasional shaking.

Filter the extract through Whatman No. 1 filter paper.

Concentrate the filtrate under reduced pressure using a rotary evaporator at 40-50°C to

obtain the crude methanol extract.

Column Chromatography:

Prepare a slurry of silica gel in n-hexane and pack it into a chromatography column.

Dissolve the crude methanol extract in a minimal amount of methanol and adsorb it onto a

small amount of silica gel.

Allow the solvent to evaporate, and then load the dried extract-silica gel mixture onto the

top of the prepared column.

Elute the column sequentially with solvent systems of increasing polarity, starting with

100% n-hexane, followed by gradients of n-hexane-ethyl acetate, and finally ethyl acetate-

methanol.

Collect fractions of 20-25 mL.

Fraction Analysis and Purification:
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Monitor the collected fractions by TLC using a suitable solvent system (e.g., n-

hexane:ethyl acetate, 7:3 v/v).

Visualize the spots under UV light (254 nm and 365 nm) or by staining with an appropriate

reagent (e.g., iodine vapor).

Pool the fractions containing the compound of interest (Caviunin).

Concentrate the pooled fractions to dryness to yield purified Caviunin.

Further purification can be achieved by recrystallization from a suitable solvent or by

preparative HPLC.

Workflow for Caviunin Extraction and Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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